Cas no 126265-30-3 (N-Allyl-2-bromoacetamide)

• Product Name: N-Allyl-2-bromoacetamide
• CAS No: 126265-30-3
• MF: C₅H₈BrNO
• MW: 178.02712059021
• MDL: MFCD06799645
• CID: 874311
• PubChem ID: 10487540
• Update Time: 2025-07-30

N-Allyl-2-bromoacetamide Chemical and Physical Properties

Names and Identifiers

• N-ALLYL-2-BROMO-ACETAMIDE
• 2-bromo-N-prop-2-enylacetamide
• Bromacetyl-allylamin
• Brom-essigsaeure-allylamid
• bromo-acetic acid allylamide
• N-Allyl-bromacetamid
• N-bromoacetyl-2-propenylamine
• CHEMBRDG-BB 4023687
• 2-bromo-N-(prop-2-en-1-yl)acetamide
• N-allyl-2-bromoacetamide(SALTDATA: FREE)
• Acetamide, 2-bromo-N-2-propen-1-yl-
• N-Allyl-2-bromoacetamide

• MDL： MFCD06799645
• Inchi： 1S/C5H8BrNO/c1-2-3-7-5(8)4-6/h2H,1,3-4H2,(H,7,8)
• InChI Key： DIURKPUKYORPET-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)CBr

Computed Properties

• Exact Mass: 176.97900
• Monoisotopic Mass: 176.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 285.3±33.0 °C at 760 mmHg
• Flash Point: 126.3±25.4 °C
• Refractive Index: 1.491
• PSA: 29.10000
• LogP: 1.07440
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Allyl-2-bromoacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides